(S)-1-(3-bromophenyl)ethanamine

Specification

• CAS No.: 139305-96-7
• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• IUPAC Name: (1S)-1-(3-bromophenyl)ethanamine
• Standard InChI: InChI=1S/C8H10BrN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3/t6-/m0/s1
• Standard InChI Key: LIBZHYLTOAGURM-LURJTMIESA-N
• Isomeric SMILES: C[C@@H](C1=CC(=CC=C1)Br)N
• SMILES: CC(C1=CC(=CC=C1)Br)N
• Canonical SMILES: CC(C1=CC(=CC=C1)Br)N

Introduction

CHEMICAL PROPERTIES AND STRUCTURE

Structure and Molecular Information

(S)-1-(3-bromophenyl)ethanamine consists of a phenyl ring with a bromine atom at the meta position, attached to a chiral carbon bearing an amino group and a methyl group.

Property	Value
Molecular Formula	C₈H₁₀BrN
Molecular Weight	200.08 g/mol
CAS Number	139305-96-7
InChIKey	LIBZHYLTOAGURM-LURJTMIESA-N
SMILES	CC(C1=CC(=CC=C1)Br)N
IUPAC Name	(1S)-1-(3-bromophenyl)ethanamine

Physical Properties

The compound exhibits specific physical characteristics that determine its behavior in various applications and storage conditions.

Property	Value
Physical State	Liquid
Color	Orange
Boiling Point	96°C (at 4 mm Hg)
Density	1.33 g/cm³
Flash Point	96°C (at 4 mm Hg)
Water Solubility	Immiscible with water
Optical Rotation	−22° (Neat)
pKa	8.73±0.10 (Predicted)

SYNONYMS AND IDENTIFIERS

Common Synonyms

(S)-1-(3-bromophenyl)ethanamine is known by several alternative names in scientific literature and commercial catalogs:

• (S)-3-Bromo-α-methylbenzylamine

• (S)-1-(3-Bromophenyl)ethylamine

• (S)-1-(3-bromophenyl)ethan-1-amine

• (S)-m-Bromo-α-methylbenzylamine

• (S)-(-)-3-Bromo-α-methylbenzylamine

• Benzenemethanamine, 3-bromo-α-methyl-, (αS)-

Database Identifiers

Database	Identifier
CAS	139305-96-7
MDL Number	MFCD00671638
European Community (EC) Number	663-041-9
ChEMBL ID	CHEMBL4974447
DSSTox Substance ID	DTXSID50433283
BRN	4798483

SALT FORMS

Hydrochloride Salt

The compound is frequently used in its hydrochloride salt form, (S)-1-(3-bromophenyl)ethanamine hydrochloride (CAS: 2172274-44-9), which offers improved stability and solubility characteristics for certain applications.

Property	Value
Molecular Formula	C₈H₁₁BrClN
Molecular Weight	236.54 g/mol
CAS Number	2172274-44-9
EC Number	875-411-9
Storage Recommendation	Store in cool and dry place
Shelf Life	3 years

APPLICATIONS AND RESEARCH

Synthetic Applications

(S)-1-(3-bromophenyl)ethanamine serves multiple purposes in organic synthesis:

• Chiral auxiliary in asymmetric synthesis

• Building block for pharmaceutically active compounds

• Reagent in Ullmann coupling reactions with N-H containing heteroarenes using copper iodide as a catalyst

• Precursor in the synthesis of chiral ligands

The compound's high enantiomeric purity (available at 98% ee or greater) makes it particularly valuable in applications requiring stereochemical control.

Research Significance

Its significance in research stems from:

• The bromine functionality provides a reactive site for further transformations, particularly in metal-catalyzed coupling reactions

• The chiral amine moiety can direct stereoselectivity in various reactions

• Its stability and handling characteristics make it suitable for diverse laboratory applications

Hazard Statement	Code	Classification
Harmful if swallowed	H302	Acute toxicity, oral, Category 4
Causes severe skin burns and eye damage	H314	Skin corrosion/irritation, Category 1B
Toxic to aquatic life with long lasting effects	H411	Hazardous to the aquatic environment, long-term hazard, Category 2

Precautionary Statements

Precautionary Statement	Code
Avoid release to the environment	P273
Wear protective gloves/protective clothing/eye protection/face protection	P280
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing	P305+P351+P338
IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower	P303+P361+P353
Call a POISON CENTER/doctor if you feel unwell	P310

Parameter	Recommendation
Temperature	2–8°C
Atmosphere	Under inert gas (nitrogen or argon)
Container	Tightly closed container
Incompatibilities	Strong oxidizing agents, carbon monoxide, strong acids
Special Considerations	Air sensitive; avoid exposure to air

Manufacturer	Product Number	Description	Package Size	Price (USD)	Last Updated
Alfa Aesar	H26998	(S)-1-(3-Bromophenyl)ethylamine, ChiPros 99%, ee 98+%	1g	$63.42	2023-01-06
Alfa Aesar	H26998	(S)-1-(3-Bromophenyl)ethylamine, ChiPros 99%, ee 98+%	5g	$208.95	2023-01-06
TRC	B681710	(S)-(-)-3-Bromo-α-methylbenzylamineHydrochloride	250mg	$45	2021-12-16
American Custom Chemicals Corporation	CCH0001172	(S)-1-(3-BROMOPHENYL)ETHANAMINE 95.00%	2.5G	$1635.3	2021-12-16
American Custom Chemicals Corporation	CCH0001172	(S)-1-(3-BROMOPHENYL)ETHANAMINE 95.00%	5G	$2181.31	2021-12-16